2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid

• IUPAC Name: 2-hydroxy-5-pyrrol-1-ylbenzoic acid
• InChI: InChI=1S/C11H9NO3/c13-10-4-3-8(7-9(10)11(14)15)12-5-1-2-6-12/h1-7,13H,(H,14,15)
• InChI Key: RJOWHWZRBQBAMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC(=C(C=C2)O)C(=O)O
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID20357487
• Molecular Weight: 203.19 g/mol
• CAS RN: 53242-70-9

Description

The compound "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid" is a derivative of benzoic acid, which is a well-known aromatic carboxylic acid. It is characterized by the presence of a hydroxy group and a pyrrol-1-yl group attached to the benzene ring. This structure suggests potential for interesting chemical properties and reactivity due to the presence of both electron-donating (hydroxy) and electron-withdrawing (carboxylic acid) groups.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, the synthesis of azo-benzoic acids, which are structurally related to "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid," involves the use of precursors such as 2-hydroxy-5-[(E)-(aryldiazenyl)]benzaldehydes . Although the exact synthesis of "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid" is not detailed in the provided papers, similar synthetic routes may be applicable, involving condensation reactions and functional group transformations.

Molecular Structure Analysis

The molecular structure and geometry of compounds closely related to "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid" have been optimized using computational methods such as the B3LYP density functional theory method with a 6-31G(d) basis set . These studies are crucial for understanding the electronic structure and potential reactivity of the compound .

Chemical Reactions Analysis

The chemical behavior of azo-benzoic acids, which share some structural features with "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid," includes acid-base dissociation and azo-hydrazone tautomerism . These reactions are dependent on the solvent composition and pH of the medium. By analogy, "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid" may also exhibit interesting tautomeric equilibria and pH-dependent properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid" can be inferred from related compounds. For example, the organotin(IV) complexes of a pyrrol-1-yl benzoic acid derivative have been characterized by spectral studies, and their geometries have been deduced from solid and solution studies . These complexes have also been tested for biological activity, indicating the potential for "2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid" to form biologically active complexes.

Scientific Research Applications

Synthesis and Structural Studies

• Complex Synthesis with Metals : Singh et al. (2014) explored the synthesis of metal complexes using a derivative of 2-hydroxy-benzoic acid, demonstrating its potential in creating complexes with metals like Mn(II), Ni(II), Cu(II), and Zn(II) (Singh, Singh, & Singh, 2014).

• Molecular Structure Investigations : Lin and Zhang (2012) obtained single crystals of a compound related to 2-hydroxy-benzoic acid under specific conditions, highlighting the substance's utility in crystallography studies (Lin & Zhang, 2012).

Chemical Synthesis and Reactions

• Oxidative Cyclization : Grande et al. (2013) demonstrated the use of 2-(1H-pyrrol-1-yl)benzoic acids in the oxidative cyclization process, forming novel lactone derivatives (Grande, Brizzi, Garofalo, & Aiello, 2013).

• Coordination Polymers and Photophysical Properties : Sivakumar et al. (2011) synthesized lanthanide-based coordination polymers using derivatives of 3,5-dihydroxy benzoates, demonstrating the potential of such compounds in photophysical applications (Sivakumar, Reddy, Cowley, & Butorac, 2011).

Medical and Biological Applications

• Antimycobacterial Agents : Joshi et al. (2017) synthesized novel pyrrole analogs, including 4-(4-pyrrol-1-yl/2,5-dimethyl-4-pyrrol-1-yl) benzoic acid hydrazide analogs, exhibiting promising antimycobacterial activities (Joshi, More, Pansuriya, Aminabhavi, & Gadad, 2017).

• Versatile Pigment Applications : Ishani, Isita, and Vijayakumar (2021) discussed the multifaceted applications of a compound structurally related to 2-hydroxy-5-(1H-pyrrol-1-yl)benzoic acid in various industries like textiles, medicine, and cosmetics (Ishani, Isita, & Vijayakumar, 2021).

Material Science and Sensing Applications

• Thermo-responsive Material : Han et al. (2013) developed a thermo-responsive material using an aryl-substituted pyrrole derivative, demonstrating the potential of such compounds in temperature monitoring devices (Han, Feng, Shi, Tong, Dong, Lam, Dong, & Tang, 2013).

• Gas Sensing Properties : Rad et al. (2016) explored the synthesis of coordination polymers from (E)-4-hydroxy-3-((quinolin-8-ylimino)methyl)benzoic acid, highlighting its utility in gas sensing applications (Rad, Dehghanpour, Fatehfard, Gholamrezazadeh, & Mahmoudi, 2016).

Safety and Hazards

The compound is classified as an irritant, with hazard statements H302, H312, and H332. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

It is known that pyrrole moieties can interact with various proteins and enzymes, modulating their activity .

Mode of Action

It has been suggested that pyrrole moieties can target transient protein states, leading to changes in binding affinity . The hydroxy and carboxylic acid groups may also participate in hydrogen bonding, further influencing the interaction with its targets.

Action Environment

The action, efficacy, and stability of 2-Hydroxy-5-(1H-pyrrol-1-yl)benzoic acid can be influenced by various environmental factors. These may include pH, temperature, presence of other molecules, and the specific cellular environment .